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Compound of Interest

Compound Name: Chlorothymol

Cat. No.: B1668835 Get Quote

Introduction

Chlorothymol (6-chloro-4-isopropyl-1-methyl-3-phenol) is a halogenated derivative of thymol,

a naturally occurring monoterpenoid. It is recognized for its potent antiseptic, antibacterial, and

antifungal properties. In cell culture, chlorothymol is primarily utilized as a preservative to

prevent microbial contamination. Additionally, emerging research has highlighted its role as a

positive allosteric modulator of GABA-A receptors, making it a compound of interest in

neuroscience and drug development.[1] Proper preparation of a sterile, high-concentration

stock solution is critical for accurate and reproducible experimental results, minimizing the risk

of contamination and ensuring precise dosage.

These application notes provide a detailed protocol for the preparation, storage, and

application of chlorothymol stock solutions for use in mammalian cell culture.

Quantitative Data Summary
For accurate preparation and application, the key properties of chlorothymol and

recommended concentrations for its use are summarized below.

Table 1: Physicochemical Properties of Chlorothymol
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Property Value Source

Molecular Formula C₁₀H₁₃ClO [1]

Molecular Weight 184.66 g/mol [1]

CAS Number 89-68-9 [1]

Appearance Solid -

Solubility
DMSO: ≥ 60 mg/mL (324.92

mM)
[1]

Ethanol: Soluble [2]

Table 2: Recommended Concentrations for Cell Culture Applications
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Application
Recommended
Working
Concentration

Notes Source

Antibacterial (MRSA) 32 µg/mL

Minimum Inhibitory

Concentration (MIC)

against Methicillin-

resistant

Staphylococcus

aureus.

[3]

GABA Receptor

Modulation
> 25 µM

Effective

concentrations have

been observed in

various models;

effects may decrease

at concentrations

>100 µM.[1][3]

[1][3]

General Antifungal
Variable (requires

testing)

The effective

concentration can

vary significantly

based on the fungal

species. An MIC

assay is

recommended.[4]

[4]

Solvent Vehicle

Control

< 0.1% - 0.5%

(DMSO/Ethanol)

The final

concentration of the

solvent in the culture

medium should be

minimized to avoid

cytotoxicity.[1][5][6] A

solvent control is

mandatory.

[1][5][6]

Experimental Protocols
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Protocol 1: Preparation of a 100 mM Chlorothymol Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution. All steps

should be performed in a sterile biological safety cabinet (BSC) using aseptic techniques.

Materials:

Chlorothymol powder (CAS: 89-68-9)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Analytical balance

Sterile pipette tips

Vortex mixer

Sonicator water bath (optional)

Procedure:

Calculate Required Mass: Determine the mass of chlorothymol needed. For 1 mL of a 100

mM stock solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L × 0.001 L × 184.66 g/mol = 18.47 mg

Weighing: In a sterile environment, accurately weigh 18.47 mg of chlorothymol powder and

transfer it to a sterile amber vial.

Solubilization: Add 1 mL of sterile DMSO to the vial.

Dissolving: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, sonicate in a water bath for 10-15 minutes or warm gently to 37°C.[1][6]
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Visually inspect to ensure the solution is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile, amber cryovials. This prevents repeated freeze-thaw cycles which can degrade

the compound.[1][3]

Labeling: Clearly label each aliquot with the compound name, concentration (100 mM),

solvent (DMSO), and preparation date.

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[3]
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Workflow: Chlorothymol Stock & Working Solution

Stock Solution Preparation (Sterile)

Working Solution Preparation

1. Weigh 18.47 mg
Chlorothymol

2. Add 1 mL
Sterile DMSO

3. Vortex / Sonicate
Until Dissolved

4. 100 mM Stock Solution

5. Aliquot into
Single-Use Vials

7. Thaw One Aliquot

6. Store at -80°C
8. Serially Dilute into

Pre-warmed Culture Medium

9. Final Working Solution
(e.g., 50 µM)

10. Add to Cells
(Final DMSO < 0.1%)
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Mechanism: Chlorothymol as a GABA-A Receptor Modulator

Postsynaptic Neuronal Membrane

GABA-A Receptor
(Chloride Channel)

Increased Cl- Influx

Enhances Channel Opening

GABA
(Neurotransmitter)

Binds to Orthosteric Site

Chlorothymol

Binds to Allosteric Site

Membrane Hyperpolarization
(Inhibitory Postsynaptic Potential)

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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